4-{[(2-Thienylmethyl)amino]methyl}benzenol hydrachloride

• IUPAC Name: 4-[(thiophen-2-ylmethylamino)methyl]phenol;hydrochloride
• InChI: InChI=1S/C12H13NOS.ClH/c14-11-5-3-10(4-6-11)8-13-9-12-2-1-7-15-12;/h1-7,13-14H,8-9H2;1H
• InChI Key: FTTRSDLXGKEFJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNCC2=CC=C(C=C2)O.Cl
• Molecular Formula: C12H14ClNOS
• Molecular Weight: 255.76 g/mol

Description

4-{[(2-Thienylmethyl)amino]methyl}benzenol hydrachloride, also known as TMB-4, is a chemical compound that has been studied for its potential use in scientific research. TMB-4 belongs to a class of compounds known as benzylamines, which have been found to have a wide range of biological activities.

Scientific Research Applications

• Synthesis and Antimicrobial Activity : One study discusses the synthesis of formazans from a Mannich base derived from 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole, which showed moderate antimicrobial activity against bacterial strains like Escherichia coli and Salmonella typhi, and fungal strains such as Aspergillus niger, Penicillium species, and Candida albicans (Sah et al., 2014).

• Antimicrobial and Antifungal Agents : Another study on N-Substituted-β-amino acid derivatives containing 2-Hydroxyphenyl, Benzo[b]phenoxazine, and Quinoxaline moieties found that some synthesized compounds exhibited good antimicrobial activity against Staphylococcus aureus and Mycobacterium luteum, and significant antifungal activity against Candida tenuis and Aspergillus niger (Mickevičienė et al., 2015).

• Structural and Magnetic Properties : Research on dimanganese compounds relevant to biological systems explored the synthesis, structural, magnetic, and electrochemical properties of complexes involving unsymmetrical phenolate ligands, which could have implications for understanding metalloprotein interactions and functions (Dubois et al., 2003).

• Antitumor Activity : A study on the synthesis of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate derivatives revealed compounds with significant antiproliferative potential against cancer cell lines, highlighting their potential as anticancer therapeutics (Gad et al., 2020).

• Synthesis and Characterization of Metal Complexes : The synthesis and characterization of Cu(II), Ni(II), and Fe(II) complexes with a new substituted triazole Schiff base derived from 4-amino-5-(thien-2-yl ethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one and 2-hydroxy-1-naphthaldehyde were reported. These complexes were examined for their structural properties and compared theoretical and experimental results, contributing to the understanding of metal-ligand interactions in coordination chemistry (Sancak et al., 2007).

Safety and Hazards

The safety and hazards of “4-{[(2-Thienylmethyl)amino]methyl}benzenol hydrachloride” are not specified in the available resources. It’s important to handle all chemical compounds with care and use appropriate safety measures.